1-Bromohexyl-4-isobutylbenzene

• Molecular Formula: C16H25Br
• Molecular Weight: 297.27 g/mol
• IUPAC Name: 1-(1-bromohexyl)-4-(2-methylpropyl)benzene
• InChI: InChI=1S/C16H25Br/c1-4-5-6-7-16(17)15-10-8-14(9-11-15)12-13(2)3/h8-11,13,16H,4-7,12H2,1-3H3
• InChI Key: GGFQGSUQOGVNBQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C1=CC=C(C=C1)CC(C)C)Br

Description

1-Bromohexyl-4-isobutylbenzene is a useful research compound. Its molecular formula is C16H25Br and its molecular weight is 297.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-isobutylphenyl)hexan-1-ol (9.15 g) and carbon tetrabromide (25.9 g) in tetrahydrofuran (250 ml) was added triphenylphosphine (20.5 g). The mixture was stirred at room temperature for 6 hours. After the white solid was filtered off, the filtrate was evaporated. n-Hexane (300 ml) was added to the residue and the precipitate was filtered off. The filtrate was evaporated and the residual oil was distilled under reduced pressure to give 1-(1-bromohexyl)-4-isobutylbenzene (3.52 g) as a colorless oil.